(1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide

• IUPAC Name: (1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide
• InChI: InChI=1S/C18H21NO3S2/c1-12-10-17(13(2)23-12)24(21,22)19-18(20)16-9-8-15(11-16)14-6-4-3-5-7-14/h3-7,10,15-16H,8-9,11H2,1-2H3,(H,19,20)/t15-,16-/m1/s1
• InChI Key: HFVILASFBIHWEQ-HZPDHXFCSA-N
• Canonical SMILES: CC1=CC(=C(S1)C)S(=O)(=O)NC(=O)C2CCC(C2)C3=CC=CC=C3
• Isomeric SMILES: CC1=CC(=C(S1)C)S(=O)(=O)NC(=O)[C@@H]2CC[C@H](C2)C3=CC=CC=C3
• Molecular Formula: C18H21NO3S2
• Molecular Weight: 363.5 g/mol

Description

(1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It is a potent and widely used tool compound in pharmacological research.

Mechanism of Action

(1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide acts as a competitive antagonist of the adenosine A1 receptor. It binds to the receptor and prevents adenosine from binding, thereby blocking the receptor's activity. This leads to a decrease in the downstream signaling pathways that are activated by the receptor.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In animal studies, this compound has been shown to increase wakefulness and decrease sleep, indicating a role for the adenosine A1 receptor in sleep regulation. This compound has also been shown to have analgesic effects, reducing pain perception in animal models. In addition, this compound has been shown to have cardioprotective effects, reducing ischemic injury in animal models of heart disease.

Advantages and Limitations for Lab Experiments

(1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide is a valuable tool compound for studying the adenosine A1 receptor. Its selectivity for the receptor allows researchers to study the specific role of the receptor in various physiological processes. However, this compound does have some limitations. It is not a perfect antagonist, meaning it can still have some residual activity at the receptor even at high concentrations. In addition, this compound can have off-target effects at high concentrations, meaning it can affect other receptors or signaling pathways.

Future Directions

There are many future directions for research involving (1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide. One area of interest is the role of the adenosine A1 receptor in pain perception. This compound has been shown to have analgesic effects, but the exact mechanism of this effect is not well understood. Further research could help to elucidate the role of the adenosine A1 receptor in pain perception and could lead to the development of new analgesic drugs. Another area of interest is the role of the adenosine A1 receptor in cardiovascular function. This compound has been shown to have cardioprotective effects, but more research is needed to fully understand the mechanisms underlying this effect. Finally, there is interest in developing more selective antagonists of the adenosine A1 receptor that do not have off-target effects. This could lead to the development of more specific drugs for treating various diseases.

Synthesis Methods

The synthesis of (1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide involves a series of chemical reactions. The starting material is 3-bromo-1,2-epoxypropane, which is reacted with 2,5-dimethylthiophen-3-ylmagnesium bromide to form 2,5-dimethylthiophen-3-ylpropanol. The propanol is then reacted with 1,3-diphenylcyclopentanone in the presence of sulfuric acid to form the desired product, this compound.

Scientific Research Applications

(1R,3R)-N-(2,5-dimethylthiophen-3-yl)sulfonyl-3-phenylcyclopentane-1-carboxamide is widely used in pharmacological research to study the adenosine A1 receptor. The adenosine A1 receptor is a G protein-coupled receptor that is involved in a variety of physiological processes, including sleep regulation, pain perception, and cardiovascular function. This compound is a selective antagonist of the adenosine A1 receptor, meaning it can block the receptor's activity without affecting other adenosine receptors. This makes it a valuable tool for studying the specific role of the adenosine A1 receptor in various physiological processes.